Cas no 876605-24-2 (2-[cis-3-hydroxycyclopentyl]acetic acid)

• Product Name: 2-[cis-3-hydroxycyclopentyl]acetic acid
• CAS No: 876605-24-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD30834017
• CID: 4658232
• PubChem ID: 66658755
• Update Time: 2025-10-29

2-[cis-3-hydroxycyclopentyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• IKGUMJUGKJCELW-NTSWFWBYSA-N
• 2-[(1R,3S)-rel-3-Hydroxycyclopentyl]acetic acid
• 2-[cis-3-hydroxycyclopentyl]acetic acid
• 2-[(1R,3S)-3-hydroxycyclopentyl]acetic acid
• AS-84142
• [(1R,3S)-3-HYDROXYCYCLOPENTYL]ACETIC ACID
• SCHEMBL337618
• P19536
• 2-[(1R,3S)-rel-3-Hydroxycyclopentyl]aceticacid
• MFCD30834017
• PD019209
• 2-((1R,3S)-3-hydroxycyclopentyl)aceticacid
• CS-0057993
• 876605-24-2

• MDL： MFCD30834017
• Inchi： 1S/C7H12O3/c8-6-2-1-5(3-6)4-7(9)10/h5-6,8H,1-4H2,(H,9,10)/t5-,6+/m1/s1
• InChI Key： IKGUMJUGKJCELW-RITPCOANSA-N
• SMILES： [C@@H]1(CC(O)=O)CC[C@H](O)C1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-[cis-3-hydroxycyclopentyl]acetic acid

Recent Advances in the Synthesis and Applications of 2-[cis-3-hydroxycyclopentyl]acetic acid (CAS: 876605-24-2)

2-[cis-3-hydroxycyclopentyl]acetic acid (CAS: 876605-24-2) is a chiral cyclopentyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. Recent studies have highlighted its utility in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic methodologies, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated an efficient asymmetric synthesis route for 2-[cis-3-hydroxycyclopentyl]acetic acid, achieving high enantiomeric purity (>99% ee) through a catalytic hydrogenation process. The study emphasized the compound's role as a key intermediate in the synthesis of prostaglandin analogs, which are known for their anti-inflammatory and vasodilatory properties. The optimized synthetic protocol not only improved yield but also reduced the environmental impact by minimizing the use of hazardous reagents.

Another notable application of 2-[cis-3-hydroxycyclopentyl]acetic acid was reported in a 2022 Nature Chemical Biology paper, where it served as a scaffold for designing novel inhibitors of fatty acid amide hydrolase (FAAH). The researchers utilized structure-activity relationship (SAR) studies to modify the cyclopentyl core, resulting in compounds with nanomolar affinity for FAAH. These inhibitors showed promise in preclinical models for treating neuropathic pain and anxiety disorders, underscoring the compound's potential in central nervous system (CNS) drug development.

Beyond its pharmacological applications, 2-[cis-3-hydroxycyclopentyl]acetic acid has also been explored in material science. A 2023 ACS Applied Materials & Interfaces study described its incorporation into biodegradable polymers for controlled drug delivery systems. The hydroxyl and carboxyl functional groups of the compound enabled facile conjugation with polymeric backbones, yielding materials with tunable degradation rates and enhanced biocompatibility. This innovation opens new avenues for targeted therapy, particularly in oncology and regenerative medicine.

Despite these advancements, challenges remain in the large-scale production and stability optimization of 2-[cis-3-hydroxycyclopentyl]acetic acid. Recent patents (e.g., WO2023056321A1) have addressed these issues by proposing novel purification techniques and stable salt forms. Additionally, computational studies leveraging machine learning algorithms are being employed to predict the compound's reactivity and compatibility with other drug formulation components, as highlighted in a 2023 Chemical Science review.

In conclusion, 2-[cis-3-hydroxycyclopentyl]acetic acid (CAS: 876605-24-2) continues to be a molecule of high interest in multidisciplinary research. Its synthetic versatility, coupled with its broad biological applicability, positions it as a valuable asset in the development of next-generation therapeutics and biomaterials. Future research directions may focus on expanding its utility in gene therapy vectors and precision medicine platforms, as suggested by emerging trends in the field.